Cas no 72817-93-7 (4-amino-5-cyano-2-hydroxybenzoic acid)

• Product Name: 4-amino-5-cyano-2-hydroxybenzoic acid
• CAS No: 72817-93-7
• MF: C₈H₆N₂O₃
• MW: 178.14484167099
• CID: 3396900
• PubChem ID: 12565197
• Update Time: 2025-04-24

4-amino-5-cyano-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• BENZOIC ACID, 4-AMINO-5-CYANO-2-HYDROXY-
• 4-amino-5-cyano-2-hydroxybenzoic acid
• IEBSIOLXESUWCZ-UHFFFAOYSA-N
• XCA81793
• 4-Amino-5-cyano-2-hydroxybenzoicacid
• AKOS022639816
• Z1262518961
• 887-200-9
• EN300-133610
• SCHEMBL1707041
• 72817-93-7

• Inchi： 1S/C8H6N2O3/c9-3-4-1-5(8(12)13)7(11)2-6(4)10/h1-2,11H,10H2,(H,12,13)
• InChI Key： IEBSIOLXESUWCZ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(C#N)=C(N)C=C1O

Computed Properties

• Exact Mass: 178.03784206Da
• Monoisotopic Mass: 178.03784206Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 4-amino-5-cyano-2-hydroxybenzoic acid

4-Amino-5-cyano-2-hydroxybenzoic acid (CAS No. 72817-93-7): A Comprehensive Overview

4-Amino-5-cyano-2-hydroxybenzoic acid (CAS No. 72817-93-7) is a versatile organic compound with a unique combination of functional groups that make it a subject of interest in various fields of chemistry and materials science. This compound, often referred to as 4-amino-5-cyano-2-hydroxybenzoic acid, belongs to the family of benzoic acids and is characterized by its amino, cyano, and hydroxy substituents on the benzene ring. The presence of these groups imparts distinctive chemical properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 4-amino-5-cyano-2-hydroxybenzoic acid involves a series of carefully designed chemical reactions that ensure the precise placement of substituents on the aromatic ring. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels, which are critical for its use in sensitive applications such as pharmaceuticals and electronic materials. The synthesis typically begins with the preparation of the corresponding benzene derivative, followed by sequential introduction of the amino, cyano, and hydroxyl groups through nucleophilic substitution or electrophilic aromatic substitution reactions.

One of the most notable applications of 4-amino-5-cyano-2-hydroxybenzoic acid is in the field of materials science, where it serves as a precursor for the synthesis of advanced functional materials. For instance, this compound can be used to prepare conductive polymers and metal-organic frameworks (MOFs) due to its ability to coordinate with metal ions. Recent studies have demonstrated that incorporating this compound into MOFs can significantly enhance their porosity and stability, making them ideal candidates for gas storage and catalytic applications.

In the pharmaceutical industry, 4-amino-5-cyano-2-hydroxybenzoic acid has shown potential as a building block for drug development. Its amino and hydroxyl groups can participate in hydrogen bonding, which is crucial for drug-receptor interactions. Additionally, the cyano group can act as an electron-withdrawing substituent, modulating the electronic properties of the molecule to enhance its bioavailability and efficacy. Researchers are actively exploring its role in designing novel anti-inflammatory and anticancer agents.

The environmental impact of 4-amino-5-cyano-2-hydroxybenzoic acid has also been a topic of recent research. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, making it less persistent in aquatic environments compared to other synthetic chemicals. However, its potential toxicity to aquatic organisms necessitates careful handling during industrial processes to prevent contamination of water bodies.

From a structural standpoint, 4-amino-5-cyano-2-hydroxybenzoic acid exhibits a high degree of symmetry due to the arrangement of its substituents on the benzene ring. This symmetry contributes to its stability and reactivity under various chemical conditions. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity patterns, which are essential for predicting its behavior in different chemical environments.

In conclusion, 4-amino-5-cyano-2-hydroxybenzoic acid (CAS No. 72817-93-7) is a multifaceted compound with promising applications across diverse fields. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop innovative materials and pharmaceuticals. As ongoing research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.